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Compound of Interest

Compound Name: 6-Bromo-2-chloronicotinaldehyde

Cat. No.: B581292

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for 6-Bromo-2-chloronicotinaldehyde (CAS No. 1125410-
08-3). The information is intended to support safe laboratory practices for researchers,
scientists, and professionals in drug development.

Chemical Identification and Physical Properties

6-Bromo-2-chloronicotinaldehyde is a substituted pyridine derivative. Its chemical structure
and key physical properties are summarized below.

Property Value

Chemical Name 6-Bromo-2-chloronicotinaldehyde
CAS Number 1125410-08-3[1]

Molecular Formula CeH3BrCINO[1]

Molecular Weight 220.45 g/mol [1]

Appearance Solid

Storage Temperature 2-8°C, under an inert atmosphere[1][2]
Boiling Point 310°C at 760 mmHg[3]
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Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 6-Bromo-2-chloronicotinaldehyde is classified as a hazardous substance.[1] The
primary hazards are associated with skin and eye contact.

GHS Classification

Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

H319: Causes serious eye

Eye Irritation 2A o
irritation[1]
) o H317: May cause an allergic
Skin Sensitization 1, 1A, 1B ] )
skin reaction[1]
Acute Toxicity, Oral (Potential) 3 H301: Toxic if swallowed[2]

Note: The acute oral toxicity classification is based on some sources and should be considered
a potential hazard.

GHS Label Elements

Pictogram
Signal Word Warning
H315: Causes skin irritationH319: Causes
Hazard Statements serious eye irritationH317: May cause an
allergic skin reaction
P261: Avoid breathing
dust/fume/gas/mist/vapors/sprayP280: Wear
protective gloves/protective clothing/eye
Precautionary Statements protection/face protection[1]P305+P351+P338:

IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing
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The logical flow for hazard identification and initial response can be visualized as follows:

Hazard Identification

Pictogram: Immediate Action
Exclamation Mark

Chemical in Use: a P261 (Avoid breathing d
6-Bromo-2-chloronicotinaldehyde e Irrita 9 P280 (Wear PP

Signal Word:
Warning

Click to download full resolution via product page

Figure 1. Hazard Identification and Initial Response Workflow.

Toxicological and Ecotoxicological Information

There is a significant lack of quantitative toxicological and ecotoxicological data for 6-Bromo-2-
chloronicotinaldehyde in publicly available literature and safety data sheets.

Endpoint Result

Acute Oral Toxicity (LD50) No data available
Acute Dermal Toxicity (LD50) No data available
Acute Inhalation Toxicity (LC50) No data available
Ecotoxicity No data available[4]

Due to the absence of specific data, this compound should be handled as a substance with
unknown toxicological properties, and exposure should be minimized.

Handling and Storage

Proper handling and storage procedures are crucial to minimize risk.
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Engineering Controls

o Work with this compound should be conducted in a well-ventilated area, preferably within a
chemical fume hood, especially when handling the solid form to avoid dust formation.[1]

o Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[1]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat are mandatory.

[1]

o Respiratory Protection: If dust is generated and engineering controls are not sufficient, a
NIOSH-approved particulate respirator should be used.[1]

Storage

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1]
 Recommended storage is at 2-8°C under an inert atmosphere (e.g., nitrogen or argon).[1][2]

The workflow for safe handling of this compound can be summarized in the following diagram:
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Figure 2. Safe Handling Workflow for 6-Bromo-2-chloronicotinaldehyde.
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First-Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention.

Exposure Route First-Aid Measures

) Move the person to fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.[1]

) Wash off with soap and plenty of water. Consult
Skin Contact -
a physician.[1]

Rinse thoroughly with plenty of water for at least
Eye Contact ) o
15 minutes and consult a physician.[1]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water and consult a physician.[1]

Accidental Release Measures

In the event of a spill, follow these steps:

» Evacuate the area.

o Wear appropriate personal protective equipment (PPE), including respiratory protection.[1]
e Avoid generating dust.[1]

o Contain the spill.

o Clean up the spill using an inert absorbent material.

o Collect the waste in a sealed, labeled container for hazardous waste disposal.[1]

e Do not allow the material to enter drains.[1]

The logical relationship for emergency response is depicted below:
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Click to download full resolution via product page
Figure 3. Logical Flow for Emergency First-Aid Response.

Experimental Protocol: General Procedure for
Handling a Hazardous Solid

The following is a general experimental protocol for the safe handling of a hazardous solid
chemical like 6-Bromo-2-chloronicotinaldehyde. This should be adapted to the specific

requirements of your experiment.

Pre-Experiment Preparation

» Risk Assessment: Conduct a thorough risk assessment for the entire experimental

procedure.

 Information Review: Review the Safety Data Sheet (SDS) for 6-Bromo-2-
chloronicotinaldehyde and all other reagents being used.

o Work Area Setup:
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[e]

Ensure the chemical fume hood is certified and functioning correctly.

o

Designate a specific area within the fume hood for handling the solid.

[¢]

Cover the work surface with absorbent, disposable bench paper.

[¢]

Have appropriate waste containers clearly labeled and within reach inside the fume hood.

[e]

Ensure an emergency spill kit is readily available.

o Personal Protective Equipment (PPE): Don a lab coat, chemical safety goggles, a face
shield, and appropriate chemical-resistant gloves.

Weighing and Transfer
e Weighing:

o If possible, use a balance inside a ventilated enclosure or fume hood.
o Use a tared weigh boat or glassine paper.

o Handle the container of 6-Bromo-2-chloronicotinaldehyde with care to avoid generating
dust.

o Slowly and carefully transfer the desired amount of the solid to the weigh boat using a
clean spatula.

o Clean the spatula thoroughly after use.
o Transfer to Reaction Vessel:

o Carefully add the weighed solid to the reaction vessel. A powder funnel may be used to
prevent spillage.

o If any solid is spilled, clean it up immediately following the accidental release procedures.

Post-Handling and Cleanup

e Decontamination:
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o Wipe down the work surface, balance, and any equipment used with an appropriate
solvent and then soap and water.

o Dispose of the bench paper and any contaminated cleaning materials in the designated
solid hazardous waste container.

o Waste Disposal:

o Dispose of any excess 6-Bromo-2-chloronicotinaldehyde and contaminated materials in
a clearly labeled hazardous waste container.

e PPE Removal:
o Remove gloves using the proper technique to avoid skin contact.
o Remove lab coat and store it appropriately.
o Wash hands thoroughly with soap and water.

This guide is intended as a starting point for the safe handling of 6-Bromo-2-
chloronicotinaldehyde. Always consult the most up-to-date Safety Data Sheet from your
supplier and adhere to your institution's specific safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [6-Bromo-2-chloronicotinaldehyde: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b581292#6-bromo-2-chloronicotinaldehyde-safety-
handling-and-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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